Cas no 13676-09-0 (Phosphonic acid, (ethoxyphenylmethyl)-, diethyl ester)

• Product name: Phosphonic acid, (ethoxyphenylmethyl)-, diethyl ester
• CAS No: 13676-09-0
• MF: C₁₃H₂₁O₄P
• MW: 272.277205228806
• CID: 1240897
• PubChem ID: 12565593

Phosphonic acid, (ethoxyphenylmethyl)-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (ethoxyphenylmethyl)-, diethyl ester
• [diethoxyphosphoryl(ethoxy)methyl]benzene
• 13676-09-0
• Diethyl [ethoxy(phenyl)methyl]phosphonate
• DTXSID60502752

• Inchi： InChI=1S/C13H21O4P/c1-4-15-13(12-10-8-7-9-11-12)18(14,16-5-2)17-6-3/h7-11,13H,4-6H2,1-3H3
• InChI Key： HLYDPWKCSXLNEP-UHFFFAOYSA-N
• SMILES： CCOC(C1=CC=CC=C1)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 272.11783
• Monoisotopic Mass: 272.11774614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 44.76